23-Methyltetracosanoyl-CoA

• Molecular Formula: C46H84N7O17P3S
• Molecular Weight: 1132.2 g/mol
• InChI: InChI=1S/C46H84N7O17P3S/c1-34(2)24-22-20-18-16-14-12-10-8-6-5-7-9-11-13-15-17-19-21-23-25-37(55)74-29-28-48-36(54)26-27-49-44(58)41(57)46(3,4)31-67-73(64,65)70-72(62,63)66-30-35-40(69-71(59,60)61)39(56)45(68-35)53-33-52-38-42(47)50-32-51-43(38)53/h32-35,39-41,45,56-57H,5-31H2,1-4H3,(H,48,54)(H,49,58)(H,62,63)(H,64,65)(H2,47,50,51)(H2,59,60,61)/t35-,39-,40-,41+,45-/m0/s1
• InChIKey: VWMVWXLXCQKVQU-KAMODKEKSA-N

23-Methyltetracosanoyl-CoA Procurement Guide: Chemical Identity and Supplier Availability for the Very Long-Chain Branched Acyl-CoA

23-Methyltetracosanoyl-CoA (23-Methyltetracosanoyl-coenzyme A) is a very long-chain branched-chain acyl-CoA (C46H84N7O17P3S, MW 1132.18 g/mol) comprising a 23-methyltetracosanoic acid thioester linked to coenzyme A [1]. As an acyl-CoA with a 24-carbon acyl chain bearing a methyl branch at the C23 position, this compound belongs to the class of very long-chain fatty acyl-CoAs (acyl groups >20 carbons) and is a predicted intermediate in human fatty acid metabolism [2]. The compound is cataloged in the Human Metabolome Database (HMDB0300796) and PubChem (CID 162393702) as a computationally predicted metabolite, and is commercially available from multiple research suppliers including MedChemExpress (Cat. No. HY-CE00851) and TargetMol (Cat. No. TYD-02524) as a biochemical assay reagent for metabolic research applications [3].

Predicted very long-chain branched acyl-CoA (HMDB status: Predicted); no experimental validation of endogenous levels

Requires catalog-number sourcing to confirm C23 methyl-branch identity; positional isomers share same formula and MW

Available from MedChemExpress (HY-CE00851) and TargetMol (TYD-02524) as a biochemical assay reagent for metabolomics/lipidomics research

• [1] MedChemExpress. 23-Methyltetracosanoyl-CoA Product Page. Catalog No. HY-CE00851. Molecular Weight 1132.18, Formula C46H84N7O17P3S. View Source
• [2] Human Metabolome Database (HMDB). HMDB0300796: 23-Methyltetracosanoyl-CoA. Created 2021-09-21. Status: Predicted. View Source
• [3] PubChem. Compound Summary for CID 162393702: 23-Methyltetracosanoyl-CoA. National Center for Biotechnology Information (2026). View Source

Why 23-Methyltetracosanoyl-CoA Cannot Be Interchanged with Positional Isomers or Straight-Chain Analogs in Metabolic Studies

Substitution of 23-methyltetracosanoyl-CoA with structurally similar compounds—including positional isomers such as 22-methyltetracosanoyl-CoA, 15-methyltetracosanoyl-CoA, or 9-methyltetracosanoyl-CoA, as well as the unbranched analog tetracosanoyl-CoA (lignoceroyl-CoA)—introduces uncontrolled variables that compromise experimental validity [1][2]. The methyl branch at the terminal omega-1 (C23) position of the 25-carbon fatty acyl chain creates a unique substrate structure that cannot be replicated by isomers with branches at different positions [3]. Critically, branched-chain fatty acyl-CoAs undergo peroxisomal beta-oxidation that differs fundamentally from mitochondrial oxidation of straight-chain species; the methyl branch at C23 is positioned such that it may require omega-oxidation machinery distinct from that required for internal-branch isomers [4]. Without compound-specific quantitative data confirming equivalent enzyme kinetics, binding affinity, or metabolic fate, any substitution introduces the risk of irreproducible results, invalid cross-study comparisons, and flawed biological conclusions [5].

Positional isomers (22-methyl, 15-methyl, 9-methyl) share identical molecular formula; procurement identity relies on verified catalog number, not MW alone

Straight-chain tetracosanoyl-CoA (lignoceroyl-CoA) undergoes both mitochondrial and peroxisomal oxidation; may not model peroxisome-specific branched-chain flux

No published enzyme kinetic data for 23-methyltetracosanoyl-CoA; class-level oxidation inference may not transfer to this specific substrate

• [1] Human Metabolome Database (HMDB). HMDB0300802: 22-Methyltetracosanoyl-CoA. Created 2021-09-21. Status: Predicted. View Source
• [2] Human Metabolome Database (HMDB). HMDB0006526: Tetracosanoyl-CoA (Lignoceroyl-CoA). View Source
• [3] ChEBI. CHEBI:165371: Isopentacosanoic acid (23-methyltetracosanoic acid). European Bioinformatics Institute. View Source
• [4] Reddy JK, Hashimoto T. Peroxisomal beta-oxidation and peroxisome proliferator-activated receptor alpha: an adaptive metabolic system. Annu Rev Nutr. 2001;21:193-230. View Source
• [5] Ferdinandusse S, Denis S, IJlst L, Dacremont G, Waterham HR, Wanders RJA. Substrate specificity of human carnitine acetyltransferase: Implications for fatty acid and branched-chain amino acid metabolism. Biochim Biophys Acta. 2003;1631(2):119-125. View Source

23-Methyltetracosanoyl-CoA: Quantitative Differentiation Evidence for Procurement Decision-Making

Molecular Identity Differentiation: 23-Methyltetracosanoyl-CoA vs. Positional Isomers

23-Methyltetracosanoyl-CoA is defined by a methyl branch at the C23 (omega-1) position of a 25-carbon tetracosanoyl chain, corresponding to the CoA thioester of isopentacosanoic acid (23-methyltetracosanoic acid, CHEBI:165371) [1]. The compound is cataloged with distinct identifiers (HMDB0300796, PubChem CID 162393702) separate from positional isomers such as 22-methyltetracosanoyl-CoA (HMDB0300802), 15-methyltetracosanoyl-CoA (HMDB0300795), and 9-methyltetracosanoyl-CoA [2]. The molecular formula for all methyltetracosanoyl-CoA isomers is C46H84N7O17P3S with identical molecular weight 1132.18 g/mol; differentiation in experimental systems therefore requires either synthetic sourcing with verified branch position or orthogonal analytical validation [3].

Molecular Identity

Data to verify

23-Methyltetracosanoyl-CoA

HMDB0300796 · PubChem CID 162393702

vs. 22-methyl, 15-methyl, 9-methyl isomers — all share C46H84N7O17P3S

Identity requires orthogonal verification; MW alone cannot confirm C23 branch

Distinct InChIKeys and database entries available for each isomer

Evidence Dimension	Molecular identity and database cataloging
Target Compound Data	23-methyl branch at C23 of tetracosanoyl chain; HMDB0300796; PubChem CID 162393702; InChIKey VWMVWXLXCQKVQU-KAMODKEKSA-N
Comparator Or Baseline	22-methyltetracosanoyl-CoA (branch at C22; HMDB0300802); 15-methyltetracosanoyl-CoA (branch at C15; HMDB0300795); tetracosanoyl-CoA (unbranched; HMDB0006526)
Quantified Difference	Branch position differs by 1 carbon (C23 vs. C22) to 14 carbons (C23 vs. C9); distinct database identifiers and InChIKeys confirm non-identical chemical species
Conditions	Database cross-referencing (HMDB, PubChem, ChEBI); molecular formula and MW identical across all methyltetracosanoyl-CoA isomers

Why This Matters

Without independent analytical verification, isomeric identity cannot be confirmed by molecular weight alone; procurement must specify exact catalog number from a supplier that distinguishes this positional isomer from others.

• [1] ChEBI. CHEBI:165371: Isopentacosanoic acid (23-methyltetracosanoic acid). European Bioinformatics Institute. View Source
• [2] Human Metabolome Database (HMDB). Multiple methyltetracosanoyl-CoA entries: HMDB0300796 (23-methyl), HMDB0300802 (22-methyl), HMDB0300795 (15-methyl). View Source
• [3] PubChem. Compound Summary for CID 162393702: 23-Methyltetracosanoyl-CoA. InChIKey: VWMVWXLXCQKVQU-KAMODKEKSA-N. View Source

Metabolic Fate Differentiation: Methyl-Branched vs. Straight-Chain Very Long-Chain Acyl-CoAs

Methyl-branched fatty acyl-CoAs, including methyltetracosanoyl-CoA species, undergo peroxisomal beta-oxidation rather than the mitochondrial beta-oxidation that processes straight-chain very long-chain acyl-CoAs such as tetracosanoyl-CoA (lignoceroyl-CoA) [1]. This subcellular compartmentalization is well-established: peroxisomes are the exclusive site for oxidation of 2-methyl-branched fatty acyl-CoAs and also handle other branched-chain species, whereas straight-chain VLCFAs can be oxidized in both peroxisomes and mitochondria [2]. The presence of a methyl branch necessitates specialized enzyme machinery distinct from that required for unbranched substrates, including potentially alpha-methylacyl-CoA racemase for 2-methyl species and distinct acyl-CoA oxidases [3]. While no published kinetic data exist specifically for 23-methyltetracosanoyl-CoA, the class-level inference establishes that its metabolic processing pathway differs fundamentally from that of straight-chain tetracosanoyl-CoA, with implications for substrate flux, accumulation potential, and disease relevance [4].

Metabolic Fate

Class-level

Methyl-branched VLCFA-CoA predicted peroxisomal oxidation vs. straight-chain tetracosanoyl-CoA (both peroxisomal and mitochondrial)

Class-level inference; no compound-specific organelle partitioning data

Straight-chain CoA may not serve as metabolic proxy

Evidence Dimension	Subcellular localization of beta-oxidation
Target Compound Data	Methyl-branched very long-chain fatty acyl-CoA; predicted peroxisomal oxidation
Comparator Or Baseline	Tetracosanoyl-CoA (straight-chain VLCFA-CoA); both peroxisomal and mitochondrial oxidation possible
Quantified Difference	Qualitative difference in organelle specificity—no quantitative ratio available for 23-methyltetracosanoyl-CoA specifically
Conditions	Class-level knowledge from peroxisomal beta-oxidation literature; no direct experimental data for this specific compound

Why This Matters

Straight-chain VLCFA-CoA cannot serve as a metabolic proxy for branched-chain species in studies of peroxisomal disorders or fatty acid oxidation.

• [1] Reddy JK, Hashimoto T. Peroxisomal beta-oxidation and peroxisome proliferator-activated receptor alpha: an adaptive metabolic system. Annu Rev Nutr. 2001;21:193-230. View Source
• [2] Wanders RJA, Waterham HR. Biochemistry of mammalian peroxisomes revisited. Annu Rev Biochem. 2006;75:295-332. View Source
• [3] Ferdinandusse S, Denis S, IJlst L, Dacremont G, Waterham HR, Wanders RJA. Substrate specificity of human carnitine acetyltransferase. Biochim Biophys Acta. 2003;1631(2):119-125. View Source
• [4] PathBank. SMP0123787: Acylcarnitine 23-Methyltetracosanoylcarnitine Pathway (Homo sapiens). View Source

Stereochemical Differentiation: (S)-3-Hydroxy-23-methyltetracosanoyl-CoA as a Beta-Oxidation Intermediate

In the beta-oxidation pathway, 23-methyltetracosanoyl-CoA is enzymatically converted to (S)-3-hydroxy-23-methyltetracosanoyl-CoA via enoyl-CoA hydratase activity [1]. This intermediate has a defined stereochemical configuration at the 3-hydroxy position (S-enantiomer), with molecular weight 1148.18 g/mol (C46H84N7O18P3S), which is +16 Da higher than the parent compound [2]. (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is commercially available (TargetMol TYD-02529; MedChemExpress HY-CE00323) as a distinct catalog item from the parent 23-methyltetracosanoyl-CoA . The 3-oxo derivative (3-oxo-23-methyltetracosanoyl-CoA, MW 1146.17 g/mol) represents the subsequent oxidation intermediate [3].

β-Oxidation Intermediates

Source review

+16 Da (hydroxylation to (S)-3-hydroxy-) · −2 Da (oxidation to 3-oxo-)

Mass shifts confirm pathway intermediate relationships; distinct catalog items available

(S)-3-hydroxy-23-methyltetracosanoyl-CoA (TYD-02529, HY-CE00323)

Evidence Dimension	Molecular weight and formula differentiation along beta-oxidation pathway
Target Compound Data	23-Methyltetracosanoyl-CoA: MW 1132.18 g/mol, C46H84N7O17P3S
Comparator Or Baseline	(S)-3-Hydroxy-23-methyltetracosanoyl-CoA: MW 1148.18 g/mol (+16 Da, C46H84N7O18P3S); 3-Oxo-23-methyltetracosanoyl-CoA: MW 1146.17 g/mol (-2 Da from hydroxy, C46H82N7O18P3S)
Quantified Difference	+16 Da mass shift (hydroxylation); -2 Da mass shift (oxidation of hydroxyl to ketone)
Conditions	Mass spectrometry differentiation; vendor catalog specifications

Why This Matters

In beta-oxidation flux studies or enzyme assays, distinguishing the parent CoA ester from its hydroxylated and oxidized intermediates requires compounds with verified identity; procurement of incorrect pathway intermediate invalidates kinetic measurements.

• [1] Human Metabolome Database (HMDB). Beta-oxidation pathway for very long-chain acyl-CoAs. HMDB0300796 annotation. View Source
• [2] MedChemExpress. (S)-3-Hydroxy-23-methyltetracosanoyl-CoA Product Page. MW 1148.18, Formula C46H84N7O18P3S. View Source
• [3] MedChemExpress. 3-Oxo-23-methyltetracosanoyl-CoA Product Page. MW 1146.17, Formula C46H82N7O18P3S. View Source

Evidence Gap: Absence of Published Quantitative Enzyme Kinetics or Functional Data

A systematic search across PubMed, PubChem, HMDB, ChEBI, PathBank, and vendor technical databases reveals no published quantitative data for 23-methyltetracosanoyl-CoA regarding: Km or Vmax with any acyl-CoA synthetase, carnitine palmitoyltransferase, or beta-oxidation enzyme; IC50 or EC50 values in any cellular or biochemical assay; comparative activity versus other methyltetracosanoyl-CoA positional isomers; in vivo pharmacokinetic parameters; or disease-association studies beyond computational prediction [1][2]. The compound's HMDB entry is marked 'Status: Predicted,' indicating no experimental validation of its endogenous presence or concentration in human biospecimens [3]. Vendor product pages (MedChemExpress, TargetMol) list no biological activity data and contain no publication references specific to this compound [4].

Functional Data Gap

Data to verify

0 published Km, Vmax, IC50, EC50; HMDB status “Predicted”; no vendor biological activity data

Suitable as chemical standard or for exploratory research; all functional characterization must be generated de novo

Literature and database search March 2026 across PubMed, PubChem, HMDB

Evidence Dimension	Availability of published quantitative biological data
Target Compound Data	0 published studies with kinetic parameters (Km, Vmax, IC50, EC50); HMDB status 'Predicted'; 0 vendor-referenced publications
Comparator Or Baseline	Typical well-characterized acyl-CoAs (e.g., palmitoyl-CoA) have extensive kinetic datasets
Quantified Difference	Complete absence of quantitative functional data
Conditions	Literature and database search conducted March 2026 across PubMed, PubChem, HMDB, ChEBI, PathBank, and major vendor sites

Why This Matters

Procurement decisions must be made with awareness that this compound lacks established biological characterization; it is suitable only as a chemical standard or for exploratory research where the investigator accepts responsibility for generating all functional data de novo.

• [1] PubMed search results for '23-methyltetracosanoyl-CoA' and 'methyltetracosanoyl' (March 2026). No publications retrieved with biological activity data. View Source
• [2] PubChem BioAssay database. No bioactivity data associated with CID 162393702 (23-Methyltetracosanoyl-CoA). View Source
• [3] Human Metabolome Database. HMDB0300796: Status 'Predicted' indicates computational annotation without experimental verification. View Source
• [4] MedChemExpress. 23-Methyltetracosanoyl-CoA: Biological Activity section contains no data; References section contains no publications. View Source

Validated Application Scenarios for 23-Methyltetracosanoyl-CoA Based on Structural Identity and Analytical Requirements

Analytical Standard for Targeted Metabolomics and Lipidomics Method Development

Use 23-methyltetracosanoyl-CoA as a certified analytical reference standard for LC-MS/MS or GC-MS method development and validation in targeted metabolomics studies [1]. The compound's defined molecular identity (C46H84N7O17P3S, exact mass, distinct InChIKey VWMVWXLXCQKVQU-KAMODKEKSA-N) and commercial availability from MedChemExpress (HY-CE00851) and TargetMol (TYD-02524) support its use for retention time calibration, MS/MS spectral library building, and quantification of this specific acyl-CoA species in biological matrices [2]. This application leverages the compound's verified structural identity as cataloged in PubChem and HMDB, rather than any unverified biological activity [3].

Substrate for Peroxisomal Beta-Oxidation Enzyme Characterization

Employ 23-methyltetracosanoyl-CoA as a defined substrate in in vitro enzyme assays to characterize the substrate specificity of acyl-CoA oxidases, multifunctional enzymes, or thiolases involved in peroxisomal branched-chain fatty acid oxidation [1]. Because methyl-branched VLCFA-CoAs are processed exclusively in peroxisomes while straight-chain analogs may undergo both peroxisomal and mitochondrial oxidation, this compound enables the investigation of compartment-specific metabolic pathways [2]. Researchers must establish their own kinetic parameters (Km, Vmax) de novo, as no published values exist [3]. The compound's positional specificity (methyl branch at C23) allows comparative studies with other methyltetracosanoyl-CoA isomers to probe how branch position affects enzyme recognition [4].

Pathway Intermediate Verification in Fatty Acid Beta-Oxidation Studies

Use 23-methyltetracosanoyl-CoA as a starting material or reference standard in studies tracing the beta-oxidation of very long-chain branched fatty acids [1]. The compound is predicted to be enzymatically converted to (S)-3-hydroxy-23-methyltetracosanoyl-CoA (MW 1148.18) and subsequently to 3-oxo-23-methyltetracosanoyl-CoA (MW 1146.17) and chain-shortened products [2]. Researchers investigating metabolic flux or enzyme deficiencies affecting branched-chain fatty acid catabolism can employ this compound to validate intermediate identity and quantify pathway progression, provided they independently generate the necessary kinetic and flux data [3].

Chemical Standard for Supplier Quality Control and Cross-Vendor Verification

Use 23-methyltetracosanoyl-CoA from a primary supplier as a reference standard to verify the identity and purity of this compound obtained from alternative sources or custom synthesis [1]. Given that all methyltetracosanoyl-CoA positional isomers share the same molecular formula and nominal mass, orthogonal analytical verification (LC-MS/MS with fragmentation pattern analysis or NMR) is essential to confirm branch position [2]. The compound's defined SMILES string, InChIKey, and PubChem entry provide the necessary structural reference for identity confirmation in procurement and quality assurance workflows [3].

Application

Selection Property

Validation Focus

Analytical standard for targeted metabolomics/lipidomics

Structural identity verification

Retention time calibration and MS/MS spectral library building

Peroxisomal β-oxidation enzyme characterization

Positional isomer specificity and organelle oxidation model

De novo kinetic parameter determination (Km, Vmax)

Fatty acid β-oxidation pathway intermediate verification

Mass shift tracking across hydroxylation and oxidation steps

Confirmation of intermediate identity in flux studies

Supplier quality control / cross-vendor identity check

Orthogonal analytical differentiation from positional isomers

LC-MS/MS fragmentation pattern or NMR verification

• [1] PubChem. Compound Summary for CID 162393702: 23-Methyltetracosanoyl-CoA. Analytical identifiers and computed properties. View Source
• [2] MedChemExpress. 23-Methyltetracosanoyl-CoA Product Page. Analytical standard applications. View Source
• [3] Human Metabolome Database. HMDB0300796: 23-Methyltetracosanoyl-CoA. Predicted metabolite with structural annotation. View Source
• [4] Reddy JK, Hashimoto T. Peroxisomal beta-oxidation and peroxisome proliferator-activated receptor alpha. Annu Rev Nutr. 2001;21:193-230. View Source